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Compound of Interest

Compound Name: 6-Chloroacetyl-2-benzoxazolinone

Cat. No.: B1227339 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of chemical reagents like 6-Chloroacetyl-2-benzoxazolinone is a cornerstone of

laboratory safety and environmental stewardship. This guide provides essential, immediate

safety and logistical information for the proper disposal of this compound, ensuring adherence

to safety protocols and regulatory compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be familiar with the hazard profile of

6-Chloroacetyl-2-benzoxazolinone and to use appropriate personal protective equipment

(PPE). The compound is classified with several hazards, and proper handling is critical to

minimize exposure risks.
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Hazard Statement GHS Classification

H302: Harmful if swallowed Acute toxicity, oral (Category 4)[1]

H315: Causes skin irritation Skin corrosion/irritation (Category 2)[1][2]

H319: Causes serious eye irritation
Serious eye damage/eye irritation (Category 2)

[1][2]

H335: May cause respiratory irritation
Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)[1][2]

Personal Protective Equipment (PPE)

To ensure personal safety, the following PPE must be worn at all times when handling 6-
Chloroacetyl-2-benzoxazolinone:

PPE Category Specification

Eye/Face Protection

Wear chemical safety goggles or a face shield

that complies with OSHA's eye and face

protection regulations.[3]

Hand Protection

Use appropriate chemical-resistant gloves (e.g.,

nitrile rubber). Gloves must be inspected prior to

use.[3]

Body Protection
Wear a lab coat or other protective clothing to

prevent skin exposure.[3]

Respiratory Protection

If there is a risk of dust inhalation or if working

outside a ventilated hood, use a NIOSH/MSHA-

approved respirator.[3]

All handling of this compound should be performed in a well-ventilated area, preferably within a

chemical fume hood.[2][4]
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The following procedure outlines the approved method for the disposal of 6-Chloroacetyl-2-
benzoxazolinone. It is critical to treat all waste containing this compound as hazardous.

Waste Identification and Segregation: Treat all 6-Chloroacetyl-2-benzoxazolinone waste,

including empty containers, contaminated PPE, and spill cleanup materials, as hazardous

waste.[5] Do not mix this waste with other waste streams. Keep it in its original container or a

clearly labeled, compatible, and sealed waste container.[5]

Container Management: Empty containers should be handled as if they still contain the

product.[5] Do not rinse empty containers and discharge the rinsate into drains.[5] Seal the

empty, unrinsed container and dispose of it as hazardous waste.[5]

Spill Management: In the event of a spill, avoid dust formation.[2][4] Sweep up the spilled

solid material and shovel it into a suitable container for disposal.[2] Clean the spill area

thoroughly.

Final Disposal: All waste containing 6-Chloroacetyl-2-benzoxazolinone must be disposed

of through a licensed hazardous waste disposal company.[2][4][5] Provide the disposal

company with a complete and accurate description of the waste. The common practice for

such materials is incineration in a chemical incinerator equipped with an afterburner and

scrubber.[5]

Note: Do not dispose of this chemical down the drain or in regular trash.[6]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 6-Chloroacetyl-2-
benzoxazolinone.
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Preparation & Handling

Waste Collection & Segregation

Final Disposal

Start: Handling 6-Chloroacetyl-2-benzoxazolinone

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Collect all waste (solid, contaminated items)
in a designated, sealed container

Clearly label the container as
'Hazardous Waste: 6-Chloroacetyl-2-benzoxazolinone'

Store waste container in a designated,
secure area

Contact Institutional Environmental
Health & Safety (EHS) Office

Arrange for pickup by a
licensed hazardous waste disposal company

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 6-Chloroacetyl-2-benzoxazolinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

